Cas no 874-63-5 (3,5-Dimethylanisole)

3,5-Dimethylanisole is a substituted aromatic compound characterized by its methyl and methoxy functional groups at the 3 and 5 positions of the benzene ring. This structure imparts unique reactivity and solubility properties, making it a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fragrances. Its electron-rich aromatic system facilitates electrophilic substitution reactions, while the methoxy group enhances stability and directs further functionalization. The compound's well-defined molecular framework and consistent purity ensure reliable performance in research and industrial applications. It is commonly utilized in fine chemical synthesis due to its predictable behavior and compatibility with a range of reaction conditions.
3,5-Dimethylanisole structure
3,5-Dimethylanisole structure
Product Name:3,5-Dimethylanisole
CAS No:874-63-5
MF:C9H12O
MW:136.190982818604
MDL:MFCD00008398
CID:40150
PubChem ID:70126
Update Time:2025-05-24

3,5-Dimethylanisole Chemical and Physical Properties

Names and Identifiers

    • 1-Methoxy-3,5-dimethylbenzene
    • 1,3-DIMETHYL-5-METHOXYBENZENE
    • 3,5-DIMETHYLANISOLE
    • 5-METHOXY-M-XYLENE
    • Anisole, 3,5-dimethyl
    • Benzene, 1-methoxy-3,5-dimethyl-
    • 3,5-Dimethylanisole1000µg
    • SPECS AC-509
    • JCHJBEZBHANKGA-UHFFFAOYSA-N
    • 1-methoxy-3,5-dimethyl-benzene
    • 3,5-dimethylanisol
    • NSC406910
    • 3,5-Dimethylanizole
    • NCIOpen2_003733
    • KSC494E7H
    • 5-Methoxy-1,3-dimethylbenzene
    • JCHJBEZBHANKGA-UHFFFAOYSA-
    • 3,5-Dimethylphenyl methyl ether
    • 1-Methoxy-3,5-dimethylbenzene (ACI)
    • Anisole, 3,5-dimethyl- (6CI, 7CI, 8CI)
    • NSC 406910
    • AI3-11303
    • 1-Methoxy-3,5-dimethylbenzene #
    • MFCD00008398
    • Z53835780
    • EINECS 212-865-3
    • 1-Methoxy-3 pound not5-dimethylbenzene
    • NSC-406910
    • W-104021
    • GP3L97PZB8
    • UNII-GP3L97PZB8
    • DTXCID40158817
    • DB-031939
    • NS00039195
    • 3,5-Dimethylanisole, >=99%
    • EN300-86201
    • SY018960
    • AKOS008948118
    • DTXSID40236326
    • SCHEMBL13322156
    • SCHEMBL145855
    • 874-63-5
    • PS-6237
    • D2441
    • CS-0146244
    • 3,5-Dimethylanisole
    • MDL: MFCD00008398
    • Inchi: 1S/C9H12O/c1-7-4-8(2)6-9(5-7)10-3/h4-6H,1-3H3
    • InChI Key: JCHJBEZBHANKGA-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C)C=C(C)C=1
    • BRN: 2040905

Computed Properties

  • Exact Mass: 136.08900
  • Monoisotopic Mass: 136.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 90.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 9.2
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.963 g/mL at 25 °C(lit.)
  • Melting Point: -.2
  • Boiling Point: 193°C(lit.)
  • Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
  • Refractive Index: n20/D 1.512(lit.)
  • PSA: 9.23000
  • LogP: 2.31200
  • Solubility: Not determined

3,5-Dimethylanisole Security Information

  • Prompt:warning
  • Hazard Statement: H227
  • Warning Statement: P210-P280-P370+P378-P403+P235-P501
  • Hazardous Material transportation number:3271
  • WGK Germany:3
  • Safety Instruction: S24/25
  • Storage Condition:Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

3,5-Dimethylanisole Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3,5-Dimethylanisole Pricemore >>

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3,5-Dimethylanisole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  rt; 24 h, reflux
Reference
Chiral Nickel(II) and Palladium(II) NCN-Pincer Complexes Based on Substituted Benzene: Synthesis, Structure, and Lewis Acidity
Bugarin, Alejandro; et al, Organometallics, 2008, 27(17), 4357-4369

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  39 h, rt → reflux
Reference
A Divergent Approach to the Diastereoselective Synthesis of 3,3-Disubstituted Oxindoles from Atropisomeric N-Aryl Oxindole Derivatives
Nakazaki, Atsuo ; et al, Chemistry - An Asian Journal, 2016, 11(22), 3267-3274

Production Method 3

Reaction Conditions
Reference
Product class 2: alkyl aryl ethers - synthesis from nonaromatic precursors
Gerster, M.; et al, Science of Synthesis, 2007, 31, 643-664

Production Method 4

Reaction Conditions
1.1 Reagents: Isopropanol Solvents: Isopropanol ;  19 h
1.2 Reagents: Potassium carbonate ;  neutralized
Reference
Eco-friendly hydrodehalogenation of electron-rich aryl chlorides and fluorides by photochemical reaction
Dichiarante, Valentina; et al, Green Chemistry, 2009, 11(7), 942-945

Production Method 5

Reaction Conditions
1.1 Solvents: Water
Reference
Derivatives of the m-xylenols. I. Intermediate products from m-5-xylenol (5-hydroxy-1,3-dimethylbenzene)
Rowe, F. M.; et al, Journal of the Society of Chemical Industry, 1930, 49, 469-73

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ,  Water ;  1 h, reflux
Reference
New 2,2'-substituted 4,4'-dimethoxy-6,6'-dimethyl[1,1'-biphenyls], inducing a strong helical twisting power in liquid crystals
Holzwarth, Richard; et al, Chemistry - A European Journal, 2004, 10(16), 3931-3935

Production Method 7

Reaction Conditions
1.1 Catalysts: (SP-4-1)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-yliden… Solvents: Tetrahydrofuran ;  > 1 min, rt
1.2 Reagents: 1,3-Dimethyl-2-imidazolidinone ;  24 h, 60 °C
Reference
Structure-Activity Relationship Analysis of Pd-PEPPSI Complexes in Cross-Couplings: a Close Inspection of the Catalytic Cycle and the Precatalyst Activation Model
Nasielski, Joanna; et al, Chemistry - A European Journal, 2010, 16(35), 10844-10853

Production Method 8

Reaction Conditions
1.1 Catalysts: Dimanganese decacarbonyl ;  1 h, 180 °C
Reference
Methylation of phenol and its derivatives with dimethyl carbonate in the presence of Mn2(CO)10, W(CO)6, and Co2(CO)8
Khusnutdinov, R. I.; et al, Russian Journal of Organic Chemistry, 2015, 51(3), 330-334

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium bromide Solvents: Dimethylformamide ;  36 h, 130 °C
Reference
Creating Order in Ultrastable Phosphonate Metal-Organic Frameworks via Isolable Hydrogen-Bonded Intermediates
Huynh, Racheal P. S.; et al, Journal of the American Chemical Society, 2023, 145(39), 21263-21272

Production Method 10

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  24 h, reflux
Reference
A highly active and selective palladium pincer catalyst for the formation of α-aryl ketones via cross-coupling
Bugarin, Alejandro; et al, Chemical Communications (Cambridge, 2011, 47(25), 7218-7220

Production Method 11

Reaction Conditions
1.1 Reagents: Iodine ,  Diammonium cerium hexanitrate Solvents: Methanol ;  reflux
Reference
Iodine-Cerium(IV) ammonium nitrate
Horiuchi, C. Akira, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 12

Reaction Conditions
1.1 Catalysts: Iodine ,  Ceric ammonium nitrate Solvents: Methanol ,  Acetonitrile ;  reflux
Reference
Iodine-Cerium(IV) Ammonium Nitrate
Horiuchi, C. Akira, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 13

Reaction Conditions
1.1 Reagents: Calcium hydroxide ;  1.5 h, 80 °C
Reference
A Mild Heteroatom (O-, N-, and S-) Methylation Protocol Using Trimethyl Phosphate (TMP)-Ca(OH)2 Combination
Tang, Yu; et al, Synthesis, 2022, 54(10), 2373-2390

Production Method 14

Reaction Conditions
1.1 Reagents: Ethylene Catalysts: Palladium ;  48 h, 130 °C
Reference
Conversion of Cyclohexanones to Alkyl Aryl Ethers by Using a Pd/C-Ethylene System
El-Deeb, Ibrahim Yussif; et al, European Journal of Organic Chemistry, 2017, 2017(2), 409-413

Production Method 15

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Dimethyl sulfate
Reference
Hindered organoboron groups on organic chemistry. 27. Preparations and some properties of alkylbis(2,6-dimethyl-4-methoxyphenyl)boranes ((DMP)2BR)
Pelter, Andrew; et al, Tetrahedron, 1994, 50(48), 13775-800

Production Method 16

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: (±)-1,1′-Binaphthyl-2,2′-diamine ,  Cuprous iodide Solvents: Methanol ;  30 h, 110 °C
Reference
An efficient intermolecular BINAM-copper(I) catalyzed Ullmann-type coupling of aryl iodides/bromides with aliphatic alcohols
Naidu, Ajay B.; et al, Tetrahedron Letters, 2008, 49(19), 3147-3151

Production Method 17

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: rel-(11R,12R)-9,10-Dihydro-9,10-ethanoanthracene-11,12-dimethanol ,  Cuprous iodide Solvents: Acetonitrile ;  rt; 36 h, 82 °C
Reference
General, Mild, and Intermolecular Ullmann-Type Synthesis of Diaryl and Alkyl Aryl Ethers Catalyzed by Diol-Copper(I) Complex
Naidu, Ajay B.; et al, Journal of Organic Chemistry, 2009, 74(10), 3675-3679

Production Method 18

Reaction Conditions
1.1 -
2.1 Reagents: Isopropanol Solvents: Isopropanol ;  19 h
2.2 Reagents: Potassium carbonate ;  neutralized
Reference
Eco-friendly hydrodehalogenation of electron-rich aryl chlorides and fluorides by photochemical reaction
Dichiarante, Valentina; et al, Green Chemistry, 2009, 11(7), 942-945

Production Method 19

Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: Palladium diacetate ,  4-(9-Anthracenyl)-3-(1,1-dimethylethyl)-2,3-dihydro-1,3-benzoxaphosphole Solvents: Xylene ;  25 min, 130 °C
Reference
Sterically demanding aryl-alkyl Suzuki-Miyaura coupling
Li, Chengxi; et al, Organic Chemistry Frontiers, 2014, 1(3), 225-229

Production Method 20

Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  heated; 16 h, reflux
1.2 Reagents: Zinc chloride Catalysts: (SP-4-1)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-yliden… Solvents: Tetrahydrofuran ;  > 1 min, rt
1.3 Reagents: 1,3-Dimethyl-2-imidazolidinone ;  24 h, 60 °C
Reference
Structure-Activity Relationship Analysis of Pd-PEPPSI Complexes in Cross-Couplings: a Close Inspection of the Catalytic Cycle and the Precatalyst Activation Model
Nasielski, Joanna; et al, Chemistry - A European Journal, 2010, 16(35), 10844-10853

3,5-Dimethylanisole Raw materials

3,5-Dimethylanisole Preparation Products

3,5-Dimethylanisole Suppliers

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(CAS:874-63-5)3,5-Dimethylanisole
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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Additional information on 3,5-Dimethylanisole

3,5-Dimethylanisole: A Comprehensive Overview

3,5-Dimethylanisole, also known by its CAS number 874-63-5, is a versatile organic compound that has garnered significant attention in various fields due to its unique properties and applications. This compound is a derivative of anisole, characterized by the presence of two methyl groups attached to the aromatic ring at the 3 and 5 positions. Its chemical structure, molecular formula, and physical properties make it a valuable component in industries ranging from pharmaceuticals to food additives.

The molecular formula of 3,5-Dimethylanisole is C9H12O, and its molecular weight is approximately 136.19 g/mol. The compound exists as a colorless liquid with a pleasant aromatic odor, which contributes to its widespread use in fragrance and flavor applications. Recent studies have highlighted its potential as a natural alternative to synthetic fragrances, aligning with the growing consumer demand for eco-friendly and sustainable products.

3,5-Dimethylanisole is primarily synthesized through methylation reactions of anisole derivatives. The process involves the use of methylating agents such as methyl chloride or dimethyl sulfate under controlled conditions to achieve high yields. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring cost-effectiveness and environmental sustainability.

In terms of applications, 3,5-Dimethylanisole has found extensive use in the fragrance industry as a key ingredient in perfumes, cosmetics, and personal care products. Its pleasant aroma and stability make it ideal for imparting floral and spicy notes to various formulations. Recent advancements in aroma chemistry have further enhanced its application potential by identifying new methods to modify its scent profile for specific market segments.

Beyond fragrances, 3,5-Dimethylanisole has shown promise in the pharmaceutical sector. Studies have demonstrated its potential as a bioactive compound with antioxidant and anti-inflammatory properties. Researchers are exploring its role in drug delivery systems and as a precursor for more complex pharmaceutical molecules. This dual functionality underscores its importance as both an industrial chemical and a bioactive agent.

The compound's stability under various environmental conditions has also made it a valuable additive in the food industry. It is used as a flavor enhancer in beverages, confectioneries, and processed foods. Regulatory bodies have approved its use at specific concentrations, ensuring safety for human consumption while maintaining its efficacy as a flavoring agent.

In recent years, there has been increasing interest in the environmental impact of 3,5-Dimethylanisole. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for aquatic ecosystems. Findings indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint compared to synthetic alternatives.

The versatility of 3,5-Dimethylanisole extends to materials science applications. Researchers are investigating its potential as a precursor for advanced materials such as polymers and nanoparticles. Its ability to form stable complexes with metal ions makes it a promising candidate for catalytic applications in organic synthesis.

In conclusion, 3,5-Dimethylanisole, with its CAS number 874-63-5, stands out as a multifaceted compound with diverse applications across industries. Its unique chemical properties, coupled with ongoing research into new synthesis methods and applications, ensure that it remains a significant player in both industrial and scientific domains.

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(CAS:874-63-5)3,5-Dimethylanisole
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Purity:99.9%
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